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Introduction

CHAPS, or 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate, is a zwitterionic
detergent widely employed in laboratory settings.[1][2] Its hon-denaturing properties make it
particularly valuable for solubilizing membrane proteins and breaking protein-protein
interactions while preserving the protein's native structure and function.[1][3][4] CHAPS is
frequently used in applications such as two-dimensional gel electrophoresis, isoelectric
focusing (IEF), and the preparation of cell lysates for various downstream analyses.[1][5] Its
high critical micelle concentration (CMC) and small micellar molecular weight facilitate its
removal from samples via dialysis.[1][5] This document provides detailed protocols for the
preparation of CHAPS stock solutions for laboratory use.

Quantitative Data Summary

A summary of the key quantitative properties of CHAPS is presented in the table below for easy
reference.
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Property Value References
Molecular Weight 614.88 g/mol [3161[7]
Critical Micelle Concentration

(€M) 6 - 10 mM (11051181
Solubility in Water 50 mg/mL at 20°C [11051[7]
Aggregation Number 10 [819]
Average Micellar Weight 6,150 Da [8][9]
Appearance White crystalline powder [51[7]

Cloud Point >100°C [8][10]

Experimental Protocols

Below are detailed protocols for the preparation of a 10% (w/v) CHAPS stock solution and a 1X
CHAPS cell lysis buffer.

Protocol 1: Preparation of 10% (w/v) CHAPS Stock Solution

This protocol outlines the steps to prepare a 10% (w/v) stock solution of CHAPS, which can be
used for various applications or diluted to a final working concentration.

Materials:

CHAPS powder (Molecular Weight: 614.88 g/mol )

High-purity water (e.g., Milli-Q or equivalent)

Sterile conical tubes or bottles

Magnetic stirrer and stir bar or a rotator

Weighing scale and weigh paper/boat

Procedure:
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e Weighing CHAPS: Accurately weigh 5 g of CHAPS powder using a clean weigh boat.[11]

e Dissolving CHAPS: Transfer the weighed CHAPS powder into a beaker or a sterile conical
tube containing approximately 40 ml of high-purity water.[11] To avoid excessive foaming,
gently swirl the container to dissolve the powder. For a 10% solution, it is recommended to
let it sit at room temperature for 30-60 minutes to dissolve, avoiding vigorous shaking or
stirring.[5]

o Adjusting the Final Volume: Once the CHAPS is completely dissolved, add high-purity water
to bring the final volume to 50 ml.[11]

o Storage: Store the 10% CHAPS stock solution at room temperature.[2][11] For long-term
storage, aliquots can be stored at -20°C for up to one month or at -80°C for up to six months.

[6]
Protocol 2: Preparation of 1X CHAPS Cell Lysis Buffer

This protocol describes the preparation of a 1X CHAPS-containing lysis buffer, commonly used
for extracting proteins from cultured cells under non-denaturing conditions.[12]

Materials:

10% (w/v) CHAPS stock solution (prepared as in Protocol 1)

1 M Tris-HCI, pH 7.5

5 M NacCl

High-purity water

Protease and phosphatase inhibitors (optional, but recommended)
Procedure:

o Prepare the Base Buffer: To prepare 100 ml of 1% CHAPS Lysis Buffer, start by adding 3 ml
of 1 M Tris-Cl (pH 7.5) to 84 ml of ddH20 and mix.[13]

e Add Salt: Add 3 ml of 5 M NaCl to the solution and mix thoroughly.[13]
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e Add CHAPS: Add 10 ml of a 10% CHAPS stock solution to achieve a final concentration of
1% CHAPS and mix.[13]

e Add Inhibitors (Optional): If required for your application, add protease and/or phosphatase
inhibitors to the lysis buffer immediately before use.

o Storage: The prepared 1% CHAPS Lysis Buffer can be stored at 4°C.[13]

Safety Precautions

When handling CHAPS powder and solutions, it is important to follow standard laboratory
safety practices. Wear appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat.[14][15] Avoid inhaling the powder by working in a well-ventilated
area or under a fume hood.[14] In case of contact with eyes or skin, rinse thoroughly with
water.[14] For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).
[14][15][16][17]

Visualizations

Workflow for Preparing 10% (w/v) CHAPS Stock Solution
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Caption: Workflow for preparing a 10% (w/v) CHAPS stock solution.

Logical Relationship of CHAPS Properties and Applications
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Caption: Relationship between CHAPS' properties and its lab applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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